Cas no 1378271-66-9 (ethyl 3-chloro-1H-pyrazole-5-carboxylate)

Ethyl 3-chloro-1H-pyrazole-5-carboxylate is a versatile heterocyclic compound widely used as an intermediate in organic synthesis and pharmaceutical research. Its pyrazole core, functionalized with a chloro substituent and an ester group, enables diverse reactivity, making it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features allow for further derivatization, including nucleophilic substitution at the chloro position or hydrolysis/transformation of the ester group. This compound is particularly useful in agrochemical and medicinal chemistry applications, where pyrazole derivatives are known for their bioactivity. Its well-defined synthetic route ensures consistent purity and reproducibility for research and industrial use.

ethyl 3-chloro-1H-pyrazole-5-carboxylate structure

1378271-66-9 structure

Product Name:ethyl 3-chloro-1H-pyrazole-5-carboxylate

CAS No:1378271-66-9

MF:C₆H₇ClN₂O₂

MW:174.584980249405

MDL:MFCD28501269

CID:2951327

PubChem ID:10888430

Update Time:2025-06-08

ethyl 3-chloro-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5 -氯-1H -吡唑- 3 -羧酸乙酯
- ethyl 3-chloro-1H-pyrazole-5-carboxylate
- Ethyl 5-chloro-1H-pyrazole-3-carboxylate
- SB12157
- Ethyl5-chloro-1H-pyrazole-3-carboxylate
- P15481
- 5-Chloro-1H-pyrazole-3-carboxylic acid ethyl ester
- 5-Chloro-2H-pyrazole-3-carboxylic acid ethyl ester
- 1H-Pyrazole-3-carboxylic acid, 5-chloro-, ethyl ester
- SCHEMBL20746019
- ethyl 5-chloro-2H-pyrazole-3-carboxylate
- SY099008
- AS-52674
- Ethyl 3-Chloropyrazole-5-carboxylate
- MFCD28501269
- 1378271-66-9
- CS-0049486
- AKOS027469877
- MDL： MFCD28501269
- Inchi： 1S/C6H7ClN2O2/c1-2-11-6(10)4-3-5(7)9-8-4/h3H,2H2,1H3,(H,8,9)
- InChI Key： WXRAGHWFXPRSLV-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OCC)=NN1

Computed Properties

Exact Mass: 174.0196052g/mol
Monoisotopic Mass: 174.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 55

ethyl 3-chloro-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294598-1g	Ethyl 5-chloro-1H-pyrazole-3-carboxylate	1378271-66-9	95%+	1g	$134	2023-02-02
Chemenu	CM294598-5g	Ethyl 5-chloro-1H-pyrazole-3-carboxylate	1378271-66-9	95%+	5g	$668	2023-02-02
abcr	AB463509-1 g	Ethyl 3-chloro-1H-pyrazole-5-carboxylate, 95%; .	1378271-66-9	95%	1g	€561.20	2022-03-01
Chemenu	CM294598-100mg	Ethyl 5-chloro-1H-pyrazole-3-carboxylate	1378271-66-9	95+%	100mg	$225	2021-08-18
Chemenu	CM294598-250mg	Ethyl 5-chloro-1H-pyrazole-3-carboxylate	1378271-66-9	95+%	250mg	$376	2021-08-18
Chemenu	CM294598-1g	Ethyl 5-chloro-1H-pyrazole-3-carboxylate	1378271-66-9	95+%	1g	$644	2021-08-18
TRC	B125855-10mg	ethyl 5-chloro-1h-pyrazole-3-carboxylate	1378271-66-9		10mg	$ 50.00	2022-06-07
TRC	B125855-50mg	ethyl 5-chloro-1h-pyrazole-3-carboxylate	1378271-66-9		50mg	$ 135.00	2022-06-07
TRC	B125855-100mg	ethyl 5-chloro-1h-pyrazole-3-carboxylate	1378271-66-9		100mg	$ 210.00	2022-06-07
eNovation Chemicals LLC	Y1225109-5g	ethyl 3-chloro-1H-pyrazole-5-carboxylate	1378271-66-9	95%	5g	$700	2024-06-03